Cas no 1805632-66-9 (Methyl 2-cyano-5-ethyl-3-nitrophenylacetate)

• Product Name: Methyl 2-cyano-5-ethyl-3-nitrophenylacetate
• CAS No: 1805632-66-9
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5009882
• Update Time: 2025-06-20

Methyl 2-cyano-5-ethyl-3-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-ethyl-3-nitrophenylacetate

• Inchi： 1S/C12H12N2O4/c1-3-8-4-9(6-12(15)18-2)10(7-13)11(5-8)14(16)17/h4-5H,3,6H2,1-2H3
• InChI Key： ILGMBSRHHCCEQO-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=C(C#N)C(=CC(CC)=C1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-cyano-5-ethyl-3-nitrophenylacetate

Methyl 2-cyano-5-ethyl-3-nitrophenylacetate (CAS No. 1805632-66-9): An Overview

Methyl 2-cyano-5-ethyl-3-nitrophenylacetate (CAS No. 1805632-66-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular structure, which includes a cyano group, an ethyl substituent, and a nitro group, all attached to a phenyl ring. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for a wide range of chemical reactions and applications.

The synthesis of methyl 2-cyano-5-ethyl-3-nitrophenylacetate typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduces the number of steps and waste generation compared to traditional approaches. This method not only enhances the yield but also improves the overall sustainability of the production process.

In the pharmaceutical industry, methyl 2-cyano-5-ethyl-3-nitrophenylacetate has shown promise as an intermediate in the synthesis of various drugs. Its unique combination of functional groups allows it to participate in a wide range of chemical transformations, making it a valuable building block for drug discovery and development. For example, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. These agents have demonstrated potent anti-inflammatory activity in preclinical studies, suggesting their potential for treating inflammatory diseases such as arthritis and asthma.

Beyond pharmaceutical applications, methyl 2-cyano-5-ethyl-3-nitrophenylacetate has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of new materials with enhanced properties. A recent study published in Advanced Materials explored the use of this compound as a ligand in the synthesis of metal-organic frameworks (MOFs). The resulting MOFs exhibited high thermal stability and exceptional gas adsorption capabilities, making them suitable for applications such as gas storage and separation.

The physical and chemical properties of methyl 2-cyano-5-ethyl-3-nitrophenylacetate have been extensively studied to understand its behavior under different conditions. It is known to be a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. Its stability under various pH conditions has been evaluated, and it has been found to be stable over a wide pH range, making it suitable for use in diverse chemical processes.

Safety considerations are crucial when handling any chemical compound, and methyl 2-cyano-5-ethyl-3-nitrophenylacetate is no exception. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling the compound and ensuring adequate ventilation in the laboratory environment.

In conclusion, methyl 2-cyano-5-ethyl-3-nitrophenylacetate (CAS No. 1805632-66-9) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize existing methods for its production and use, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.